Cas no 892738-98-6 (4-hydroxy-3-(4-methoxybenzenesulfonyl)-N-(2-methoxyphenyl)-2-oxo-1,2-dihydroquinoline-7-carboxamide)

• Product Name: 4-hydroxy-3-(4-methoxybenzenesulfonyl)-N-(2-methoxyphenyl)-2-oxo-1,2-dihydroquinoline-7-carboxamide
• CAS No: 892738-98-6
• MF: C₂₄H₂₀N₂O₇S
• MW: 480.489805221558
• CID: 5421846
• Update Time: 2025-11-01

4-hydroxy-3-(4-methoxybenzenesulfonyl)-N-(2-methoxyphenyl)-2-oxo-1,2-dihydroquinoline-7-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,2-Dihydro-4-hydroxy-N-(2-methoxyphenyl)-3-[(4-methoxyphenyl)sulfonyl]-2-oxo-7-quinolinecarboxamide
• 4-hydroxy-3-(4-methoxybenzenesulfonyl)-N-(2-methoxyphenyl)-2-oxo-1,2-dihydroquinoline-7-carboxamide

• Inchi： 1S/C24H20N2O7S/c1-32-15-8-10-16(11-9-15)34(30,31)22-21(27)17-12-7-14(13-19(17)26-24(22)29)23(28)25-18-5-3-4-6-20(18)33-2/h3-13H,1-2H3,(H,25,28)(H2,26,27,29)
• InChI Key： RRWISGCEGAUWAW-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C(NC3=CC=CC=C3OC)=O)=C2)C(O)=C(S(C2=CC=C(OC)C=C2)(=O)=O)C1=O

Experimental Properties

• Density: 1.459±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 692.5±55.0 °C(Predicted)
• pka: 4.50±1.00(Predicted)

Additional information on 4-hydroxy-3-(4-methoxybenzenesulfonyl)-N-(2-methoxyphenyl)-2-oxo-1,2-dihydroquinoline-7-carboxamide

Professional Introduction to Compound with CAS No. 892738-98-6 and Product Name: 4-hydroxy-3-(4-methoxybenzenesulfonyl)-N-(2-methoxyphenyl)-2-oxo-1,2-dihydroquinoline-7-carboxamide

The compound identified by the CAS number 892738-98-6 and the product name 4-hydroxy-3-(4-methoxybenzenesulfonyl)-N-(2-methoxyphenyl)-2-oxo-1,2-dihydroquinoline-7-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, belonging to the quinoline scaffold, has garnered considerable attention due to its structural complexity and potential biological activities. The presence of multiple functional groups, including hydroxyl, methoxy, and sulfonyl substituents, as well as the oxo group in the quinoline core, contributes to its unique chemical properties and reactivity.

In recent years, quinoline derivatives have been extensively studied for their pharmacological properties. These compounds have shown promise in various therapeutic areas, including antimicrobial, antiviral, anticancer, and anti-inflammatory applications. The specific arrangement of substituents in 4-hydroxy-3-(4-methoxybenzenesulfonyl)-N-(2-methoxyphenyl)-2-oxo-1,2-dihydroquinoline-7-carboxamide is particularly noteworthy, as it may influence its interaction with biological targets. The hydroxyl group at the 4-position and the sulfonyl group at the 3-position are key features that could enhance binding affinity to proteins or enzymes.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The quinoline core is a well-established pharmacophore in medicinal chemistry, with several FDA-approved drugs featuring this scaffold. For instance, derivatives of quinoline have been investigated for their activity against resistant bacterial strains and for their ability to modulate immune responses. The methoxy groups at the 2-methoxyphenyl ring and the sulfonyl group at the benzenesulfonyl moiety may further enhance the compound's solubility and bioavailability, which are critical factors in drug development.

Recent studies have highlighted the importance of optimizing quinoline derivatives to improve their pharmacokinetic profiles. Computational modeling and high-throughput screening have been instrumental in identifying promising candidates for further investigation. The compound in question has been subjected to rigorous computational analysis to predict its binding modes with potential target proteins. These studies suggest that it may interact with enzymes involved in signal transduction pathways, making it a candidate for therapeutic intervention in diseases such as cancer and inflammatory disorders.

The synthesis of 4-hydroxy-3-(4-methoxybenzenesulfonyl)-N-(2-methoxyphenyl)-2-oxo-1,2-dihydroquinoline-7-carboxamide presents a challenge due to its complex structure. However, advances in synthetic methodologies have made it possible to construct such molecules with high precision. Techniques such as multi-step organic synthesis combined with modern catalytic processes have enabled chemists to access these intricate structures efficiently. The synthesis involves key steps such as condensation reactions, cyclization processes, and functional group transformations.

In terms of biological activity, preliminary studies indicate that this compound exhibits promising properties in vitro. It has shown inhibitory effects on certain enzymes that are overexpressed in cancer cells, suggesting its potential as an anticancer agent. Additionally, its interaction with inflammatory pathways has been explored, indicating that it may have therapeutic benefits in managing chronic inflammatory conditions. These findings are supported by experimental data from cell-based assays and molecular docking studies.

The development of novel pharmaceutical agents requires a thorough understanding of their metabolic fate and toxicological profile. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize this compound in detail. These studies provide insights into its stability under various conditions and its potential degradation products. Understanding these aspects is crucial for assessing its safety and efficacy before moving into clinical trials.

The future direction of research on 4-hydroxy-3-(4-methoxybenzenesulfonyl)-N-(2-methoxyphenyl)-2-oxo-1,2-dihydroquinoline-7-carboxamide includes further optimization of its chemical structure to enhance its pharmacological properties. This may involve modifying substituent positions or introducing new functional groups to improve potency and selectivity. Collaborative efforts between chemists and biologists are essential to translate these findings into tangible therapeutic benefits for patients.

In conclusion,4-hydroxy-3-(4-methoxybenzenesulfonyl)-N-(2-methoxyphenyl)-2-oxo-1,2-dihydroquinoline-7-carboxamide represents a significant contribution to the field of pharmaceutical chemistry. Its complex structure and multiple functional groups make it a promising candidate for drug discovery efforts aimed at treating various diseases. With continued research and development,892738-98-6 may emerge as a valuable therapeutic agent in the future.